Cas no 56986-88-0 (2-ethyl-3-methyl-Pyridine)
2-ethyl-3-methyl-Pyridine structure
Product Name:2-ethyl-3-methyl-Pyridine
CAS No:56986-88-0
MF:C8H11N
MW:121.179641962051
CID:347013
PubChem ID:6427715
Update Time:2025-04-19
2-ethyl-3-methyl-Pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-3-methyl-Pyridine
- 2-ethyl-3-methylpyridine
- Pyridine, 2-ethyl-3-methyl-
- 2-ethyl-3-methyl-pyridin
- 56986-88-0
- DTXSID40423810
- 2-ethyl-3-methylpyridin
- SCHEMBL91425
-
- Inchi: 1S/C8H11N/c1-3-8-7(2)5-4-6-9-8/h4-6H,3H2,1-2H3
- InChI Key: FTKZKUSQFCXEEL-UHFFFAOYSA-N
- SMILES: N1C=CC=C(C)C=1CC
Computed Properties
- Exact Mass: 121.08923
- Monoisotopic Mass: 121.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 80.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
2-ethyl-3-methyl-Pyridine Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
56986-88-0 (2-ethyl-3-methyl-Pyridine) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
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